1-(1H-1,3-Benzodiazol-2-YL)-2-methylbutan-1-amine

• IUPAC Name: 1-(1H-benzimidazol-2-yl)-2-methylbutan-1-amine
• InChI: InChI=1S/C12H17N3/c1-3-8(2)11(13)12-14-9-6-4-5-7-10(9)15-12/h4-8,11H,3,13H2,1-2H3,(H,14,15)
• InChI Key: XZPXJYCEDOOLIW-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C(C1=NC2=CC=CC=C2N1)N
• Molecular Formula: C12H17N3
• DSSTOX Substance ID: DTXSID301231043
• Molecular Weight: 203.28 g/mol
• CAS RN: 53662-90-1

Description

The compound “1-(1H-1,3-Benzodiazol-2-YL)-2-methylbutan-1-amine” is a derivative of benzodiazole. Benzodiazoles are organic compounds containing a benzene ring fused to an imidazole ring. They are known for their broad range of chemical and biological properties.

Synthesis Analysis

While specific synthesis methods for “1-(1H-1,3-Benzodiazol-2-YL)-2-methylbutan-1-amine” were not found, a related compound, N-(1H-1,3-benzodiazol-2-yl)benzamide, was synthesized and characterized by 1H NMR, IR, elemental and X-ray analysis. Another compound, N’-(1,3-benzothiazol-2-yl)-arylamide, was synthesized using hydroxybenzotriazole (HOBT) and 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDCl) under relatively milder reaction conditions.

Molecular Structure Analysis

The molecular structure of a related compound, 2-[(1H-benzimidazol-1-yl)-methyl]benzoic acid, was investigated using the B3LYP/6-311++G(d,p) basis set. The Vibrational Energy Distribution Analysis (VEDA) program was used to perform the vibrational assignments and calculate the Potential Energy Distribution (PED).

Scientific Research Applications

Aminoalkylation of Benzotriazole

1-(1-Hydroxyalkyl)benzotriazoles, such as 1-(1H-1,3-Benzodiazol-2-YL)-2-methylbutan-1-amine, have been found to effectively convert a variety of aromatic and heteroaromatic primary amines into their mono N-[1-(benzotriazol-1-yl)alkyl] derivatives. This process is highly efficient, yielding high-quality derivatives, particularly in aromatic amines (Katritzky, Rachwał & Rachwal, 1987).

Synthesis of Chiral and Achiral Imines

The compound is utilized in the synthesis of new chiral and achiral imines and bisimines derived from 2-phenyl-1H-imidazole-4-carbaldehyde. This synthesis involves the condensation of aldehydes with amines, including 2-methylpropan-1-amine, leading to the formation of various structurally diverse imines and bisimines (Pařík & Chlupatý, 2014).

Intramolecular Nucleophilic Additions

1-(1H-1,3-Benzodiazol-2-YL)-2-methylbutan-1-amine is involved in the intramolecular additions of nucleophiles to 1,4-dihydropyrimidine-2(3H)-thione derivatives. This synthesis route enables the creation of various condensed heterocyclic compounds in a single-step process, demonstrating the versatility of the compound in heterocyclic chemistry (Singh & Kumar, 1987).

Antiproliferative-Antimicrobial Properties

Recent studies have explored the antiproliferative and antimicrobial properties of benzothiazole derivatives containing 1-(1H-1,3-Benzodiazol-2-YL)-2-methylbutan-1-amine. These derivatives have shown significant activity against various microbial strains and cancer cell lines, highlighting the potential of the compound in medicinal chemistry (Gür et al., 2020).

Synthesis of Biologically Active Compounds

The compound is also used in the synthesis of biologically active compounds, such as Schiff bases derived from 1,3,4-thiadiazole-2-amine. These synthesized compounds have shown promising antibacterial, antifungal, and anthelmintic activities, suggesting their potential application in pharmaceuticals (Amnerkar, Bhongade & Bhusari, 2015).

Synthesis of Complexes for Biological Studies

1-(1H-1,3-Benzodiazol-2-YL)-2-methylbutan-1-amine is also used in synthesizing complexes for biological studies, such as Schiff bases and their metal complexes. These complexes have been characterized and studied for their potential antimicrobial and cytotoxic activities (Ekennia et al., 2018).